Cas no 178748-22-6 (4-Chloro-1,2-benzisoxazol-3(2H)-one)

• Product Name: 4-Chloro-1,2-benzisoxazol-3(2H)-one
• CAS No: 178748-22-6
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 66107
• PubChem ID: 18696034
• Update Time: 2025-04-18

4-Chloro-1,2-benzisoxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1,2-benzisoxazol-3(2H)-one
• 1,2-Benzisoxazol-3(2H)-one, 4-chloro-(9CI)
• 1,2-Benzisoxazol-3(2H)-one, 4-chloro-
• 4-chloro-1,2-benzoxazol-3-one
• 3-hydroxy-4-chloro-1,2-benzisoxazole
• 4-Chloro-benzo[d]isoxazol-3-ol
• 4-chlorobenzo[d]isoxazol-3(2H)-one
• 1,2-Benzisoxazol-3(2H)-one,4-chloro-(9CI)
• BCP27390
• A3963
• SCHEMBL4718762
• chloro-3-hydroxy-1,2-benzisoxazole
• AKOS005146113
• AC-7661
• 178748-22-6
• 1,2-Benzisoxazol-3(2H)-one,4-chloro-
• 4-Chloro-1,2-benzoxazol-3(2H)-one
• 4-chloro-2,3-dihydro-1,2-benzoxazol-3-one
• DTXSID90595657
• FT-0645936

• MDL： MFCD11045045
• Inchi： 1S/C7H4ClNO2/c8-4-2-1-3-5-6(4)7(10)9-11-5/h1-3H,(H,9,10)
• InChI Key： QGUKWHFYFFQJJW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(NO2)=O

Computed Properties

• Exact Mass: 168.99300
• Monoisotopic Mass: 168.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.486
• Boiling Point: 336.7 °C at 760 mmHg
• Flash Point: 336.7 °C at 760 mmHg
• Refractive Index: 1.673
• PSA: 46.00000
• LogP: 1.77450